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Introduction

Sodium chromite (NaCrO2z), a compound of sodium, chromium, and oxygen, has
demonstrated significant potential as a solid lubricant, particularly in high-temperature and
specialized environments such as liquid sodium coolants and high vacuums.[1] Unlike
conventional lubricants, sodium chromite can be formed in-situ on the surfaces of chromium-
containing alloys, creating a lubricious layer that reduces friction and wear at elevated
temperatures. This document provides a detailed overview of its application, performance
characteristics, and protocols for its utilization as a solid lubricant.

The primary mechanism of lubrication involves the formation of a stable, low-shear-strength
layer of sodium chromite on bearing surfaces.[2] This layer is particularly effective in
preventing galling and seizure of components in demanding applications, such as those found
in sodium-cooled fast reactors.[2]
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Data Presentation: Tribological Performance

The tribological properties of sodium chromite are highly dependent on the operating

environment, particularly temperature and the presence of oxygen in liquid sodium. The

following table summarizes the available quantitative data on the performance of in-situ formed

sodium chromite layers.

. Substrate
Parameter Value Conditions ] Source
Material
Coefficient of <0.5 Elevated )
o ) ) Chromium-
Friction (considered temperatures in o [2]
) o ) containing alloys
(Dynamic) good) liquid sodium
Coefficient of > 0.5 (portends Elevated ]
o o ) Chromium-
Friction significant temperatures in o [2]
) o ) containing alloys
(Dynamic) surface damage)  liquid sodium
Coefficient of Elevated ]
o > 1.0 (generally ] Chromium-
Friction temperatures in o [2]
) unacceptable) o ) containing alloys
(Dynamic) liquid sodium

Formation Time
for Lubricative

Layer

~1 hour

~482°C (900°F)

in liquid sodium

Stainless Steel

[2]

Note: The available literature primarily focuses on the in-situ formation of sodium chromite in

liquid sodium environments. Data on the performance of pre-applied sodium chromite

coatings is limited.

Experimental Protocols

The following protocols outline the methodologies for the in-situ formation of a sodium

chromite lubricating layer and a general procedure for evaluating its tribological properties.

Protocol for In-Situ Formation of Sodium Chromite
Lubricating Layer
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This protocol is designed for forming a lubricative sodium chromite layer on chromium-
containing components operating in a high-temperature liquid sodium environment.

Materials:

o Chromium-containing alloy components (e.g., stainless steel)

o High-purity liquid sodium

e Inert gas (e.g., Argon)

e High-temperature furnace with a controlled atmosphere chamber
e Oxygen monitoring and control system for liquid sodium
Procedure:

o Surface Preparation: Thoroughly clean the surfaces of the chromium-containing components
to remove any contaminants, oils, or oxides. Standard degreasing and cleaning procedures
appropriate for the specific alloy should be used.

o Assembly: Assemble the components in the test apparatus within the controlled atmosphere
chamber.

 Inert Atmosphere Purge: Purge the chamber with a high-purity inert gas (e.g., Argon) to
minimize the initial oxygen concentration.

e Introduction of Liquid Sodium: Introduce high-purity liquid sodium into the chamber, ensuring
the components are fully submerged.

e Heating: Gradually heat the chamber and the liquid sodium to the desired operating
temperature (e.g., > 480°C).

e Oxygen Control: Introduce a controlled amount of oxygen into the liquid sodium. The oxygen
concentration is a critical parameter for the formation of the sodium chromite layer.

 Incubation: Maintain the components at the operating temperature and oxygen concentration
for a sufficient duration to allow for the formation of the sodium chromite (NaCrO3) layer.
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The formation time is temperature-dependent.[2]

o Operation: The components can now be operated under load, with the in-situ formed
sodium chromite layer acting as a solid lubricant.

Protocol for Tribological Testing of In-Situ Formed
Sodium Chromite

This protocol describes a general method for evaluating the friction and wear characteristics of
the in-situ formed sodium chromite layer using a pin-on-disk or similar tribometer adapted for
high-temperature liquid metal environments.

Materials and Equipment:

o Tribometer configured for high-temperature liquid metal testing

e Test specimens (e.g., pin and disk) made from the chromium-containing alloy of interest
o High-purity liquid sodium

o Controlled atmosphere chamber

e Load cell and displacement sensors

Data acquisition system
Procedure:

e Specimen Preparation: Clean and prepare the pin and disk specimens as described in
Protocol 3.1.

« In-Situ Formation: Follow the procedure in Protocol 3.1 to form the sodium chromite layer
on the surfaces of the test specimens within the tribometer's test chamber.

 Tribological Testing:

o Apply a predetermined normal load to the pin against the rotating disk.
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o Initiate rotation of the disk at a specified speed.
o Continuously record the frictional force and normal load using the data acquisition system.
o Continue the test for a set duration or number of cycles.

e Data Analysis:

o Calculate the dynamic coefficient of friction as the ratio of the frictional force to the normal
load.

o After the test, carefully remove the specimens, clean off the residual sodium, and analyze
the wear tracks on the disk and the wear scar on the pin using techniques such as
profilometry and microscopy to determine the wear rate.

Visualizations

Logical Relationship for In-Situ Formation of Sodium
Chromite Lubricant

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b080656/docs?utm_src=pdf-body#application-of-sodium-chromite-in-solid-lubricants-high-temperature-performance
https://www.benchchem.com/product/b080656/docs?utm_src=pdf-body#application-of-sodium-chromite-in-solid-lubricants-high-temperature-performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Prerequisites

Controlled Oxygen
C)\

/
High Temperature

Chromium-containing Alloy

/

/

\

Process
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Experimental Workflow for Tribological Evaluation
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Caption: Workflow for tribological testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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